Rauwolscine (hydrochloride)

• Molecular Formula: C21H27ClN2O3
• Molecular Weight: 390.9 g/mol
• InChI: InChI=1S/C21H26N2O3.ClH/c1-26-21(25)19-15-10-17-20-14(13-4-2-3-5-16(13)22-20)8-9-23(17)11-12(15)6-7-18(19)24;/h2-5,12,15,17-19,22,24H,6-11H2,1H3;1H/t12-,15+,17+,18+,19?;/m1./s1
• InChIKey: PIPZGJSEDRMUAW-MIFCKTTJSA-N

Rauwolscine Hydrochloride: α₂-Adrenergic Antagonist Overview

Rauwolscine (hydrochloride) is the hydrochloride salt of rauwolscine (α-yohimbine, isoyohimbine), a naturally occurring indole alkaloid and diastereoisomer of yohimbine . The compound functions as a potent, competitive antagonist at α₂-adrenergic receptors and additionally exhibits partial agonist activity at serotonin 5-HT₁A receptors . Its stereochemical configuration—(16β,17α,20α)—fundamentally differentiates it from the diastereoisomers yohimbine (16α,17α) and corynanthine (16β,17α,20β), conferring a distinct receptor selectivity profile that makes it a uniquely valuable pharmacological tool. [3H]Rauwolscine is established as one of the gold-standard antagonist radioligands for labeling α₂-adrenoceptors in native tissue membranes .

1 Stereochemical-control α₂-adrenoceptor antagonist tool

2 Established antagonist radioligand workflow for α₂ receptors

3 Dual α₂-antagonist / 5-HT₁A partial agonist research context

• [1] Goldberg MR, Robertson D. Yohimbine: a pharmacological probe for study of the alpha 2-adrenoreceptor. Pharmacol Rev. 1983;35(3):143-180. PMID: 6140683. View Source
• [2] Arthur JM, Casañas SJ, Raymond JR. Partial agonist properties of rauwolscine and yohimbine for the inhibition of adenylyl cyclase by recombinant human 5-HT1A receptors. Biochem Pharmacol. 1993;45(11):2337-2341. doi:10.1016/0006-2952(93)90208-e. PMID: 8517875. View Source
• [3] De Keyser J, Vauquelin G, Convents A, De Backer JP. [3H]rauwolscine labels alpha 2-adrenoceptors and 5-HT1A receptors in human cerebral cortex. Eur J Pharmacol. 1989;159(3):307-310. PMID: 2537729. View Source

Rauwolscine: Why It Cannot Be Replaced in α₂ Research

Despite sharing a common indole alkaloid scaffold, rauwolscine's diastereomeric configuration at C-20α produces a functionally distinct α₂/α₁ selectivity window, a 5-HT₁A partial agonist signature, and a unique α₂-subtype rank order that neither yohimbine nor high-selectivity alternatives such as idazoxan (RX 781094) can simultaneously replicate . Rauwolscine is approximately 3-fold selective for α₂ over α₁-adrenoceptors, whereas yohimbine is ~45-fold selective and idazoxan is ~245-fold selective—meaning rauwolscine possesses the weakest α₂/α₁ discrimination among these agents, a property that makes it uniquely suited for experimental protocols requiring detectable α₁-adrenoceptor engagement at working concentrations . Additionally, rauwolscine is a demonstrably more potent 5-HT₁A partial agonist than yohimbine (Ki = 158 nM vs. 690 nM), introducing a serotoninergic component absent from idazoxan and atipamezole . Blind substitution therefore risks altering both the adrenergic-to-serotonergic balance and the α₁/α₂ occupancy profile of the experiment.

Target profile Diastereomer (16β,17α,20α) with near-balanced α₂/α₁ selectivity and 5-HT₁A partial agonism

Mismatch risk Yohimbine (16α,17α) differs at C-20 configuration; receptor selectivity profile may shift

Target profile Weak α₂/α₁ discrimination enables detectable α₁ engagement at working concentrations

Mismatch risk Idazoxan is >200-fold α₂-selective; α₁-sparing profile may confound mixed-receptor interpretation

Target profile Reported 5-HT₁A partial agonist with nanomolar affinity (Ki = 158 nM)

Mismatch risk Idazoxan and atipamezole lack 5-HT₁A activity; serotonergic component may not transfer

• [1] Doxey JC, Lane AC, Roach AG, Virdee NK. Comparison of the alpha-adrenoceptor antagonist profiles of idazoxan (RX 781094), yohimbine, rauwolscine and corynanthine. Naunyn Schmiedebergs Arch Pharmacol. 1984;325(2):136-144. doi:10.1007/BF00506193. PMID: 6144048. View Source
• [2] Doxey JC, Lane AC, Roach AG, Virdee NK. Comparison of the alpha-adrenoceptor antagonist profiles of idazoxan (RX 781094), yohimbine, rauwolscine and corynanthine. Naunyn Schmiedebergs Arch Pharmacol. 1984;325(2):136-144. Selectivity values (α₂/α₁): idazoxan 245, yohimbine 45, rauwolscine 3, corynanthine 0.03. View Source
• [3] Arthur JM, Casañas SJ, Raymond JR. Partial agonist properties of rauwolscine and yohimbine for the inhibition of adenylyl cyclase by recombinant human 5-HT1A receptors. Biochem Pharmacol. 1993;45(11):2337-2341. Ki values: rauwolscine 158 ± 69 nM, yohimbine 690 ± 223 nM at human 5-HT1A. View Source

Rauwolscine: Quantitative Comparator Evidence

α₂/α₁ Selectivity vs. Idazoxan and Yohimbine

In a direct head-to-head comparative study using isolated rat vas deferens (prejunctional α₂) and anococcygeus muscle (postjunctional α₁), rauwolscine exhibited an α₂/α₁ selectivity value of 3, in contrast to the high-selectivity agents idazoxan (245) and yohimbine (45), and the α₁-preferring diastereoisomer corynanthine (0.03) . This narrow selectivity window is experimentally valuable when concomitant α₁ blockade is required alongside α₂ antagonism, as it avoids the near-complete α₁-sparing profile of idazoxan that can confound interpretation in mixed-receptor tissue beds .

α₂/α₁ Selectivity

Head-to-head

Target: ~3 (near-balanced)Idazoxan: 245 | Yohimbine: 45 | Corynanthine: 0.03

Supports dual α₁/α₂ engagement protocols

pA₂-derived; rat vas deferens / anococcygeus muscle

Evidence Dimension	α₂/α₁ adrenoceptor antagonist selectivity ratio (functional pA₂-derived)
Target Compound Data	α₂/α₁ selectivity = 3
Comparator Or Baseline	Idazoxan (RX 781094) = 245; Yohimbine = 45; Corynanthine = 0.03
Quantified Difference	Rauwolscine is 82-fold less α₂-selective than idazoxan and 15-fold less α₂-selective than yohimbine
Conditions	Prejunctional α₂ (clonidine antagonism, stimulated rat vas deferens) and postjunctional α₁ (noradrenaline antagonism, rat anococcygeus muscle); confirmed by ³H-idazoxan and ³H-prazosin binding in rat cerebral cortex

Why This Matters

Rauwolscine is the only commercially available yohimbine diastereoisomer that provides a near-balanced α₂/α₁ blockade profile (selectivity ~3), making it the correct procurement choice for experiments where dual α₁/α₂ engagement at a single compound concentration is required.

• [1] Doxey JC, Lane AC, Roach AG, Virdee NK. Comparison of the alpha-adrenoceptor antagonist profiles of idazoxan (RX 781094), yohimbine, rauwolscine and corynanthine. Naunyn Schmiedebergs Arch Pharmacol. 1984;325(2):136-144. doi:10.1007/BF00506193. PMID: 6144048. View Source

α₂-Subtype Selectivity: α₂C-Preferring vs. Yohimbine

At cloned human α₂-adrenoceptor subtypes, rauwolscine shows a distinct selectivity rank order with Ki values of 3.5 nM (α₂A), 4.6 nM (α₂B), and 0.6 nM (α₂C), representing a ~6-8 fold preference for α₂C over α₂A/α₂B subtypes . In contrast, yohimbine exhibits near-equipotent binding across all three human α₂-subtypes (Ki ≈ 1.0–1.2 nM for α₂A, α₂B, and α₂C) . Atipamezole also shows a flat profile (Ki ≈ 0.89–1.1 nM across subtypes) . The α₂C-preferring signature of rauwolscine is unique among the classical yohimbine-derived antagonists and is corroborated by independent reports noting [³H]rauwolscine selectivity for α₂C over other subtypes .

α₂ Subtype Binding

Cross-study comparable

α₂C Ki = 0.6 nMα₂A 3.5 nM | α₂B 4.6 nM | ~5.8-fold α₂C/α₂A

Supports α₂C-preferring subtype studies

Cloned human receptors; yohimbine shows flat profile (~1.0–1.2 nM across subtypes)

Evidence Dimension	Binding affinity (Ki) at cloned human α₂A, α₂B, and α₂C adrenoceptors
Target Compound Data	α₂A Ki = 3.5 nM; α₂B Ki = 4.6 nM; α₂C Ki = 0.6 nM
Comparator Or Baseline	Yohimbine: α₂A Ki ≈ 1.05 nM, α₂B Ki ≈ 1.19 nM, α₂C Ki ≈ 1.19 nM (flat profile). Atipamezole: α₂A Ki = 1.1 nM, α₂B Ki = 1.0 nM, α₂C Ki = 0.89 nM (flat profile).
Quantified Difference	Rauwolscine α₂C/α₂A selectivity ratio ≈ 5.8-fold vs. yohimbine ratio ≈ 1.1-fold (cross-study comparison)
Conditions	Cloned human receptors expressed in CHO or Shionogi 115 cells; radioligand displacement with [³H]rauwolscine or [³H]RX821002

Why This Matters

Investigators studying α₂C-adrenoceptor-mediated physiology (e.g., cognitive function, cold-induced vasoconstriction, dopaminergic regulation) should procure rauwolscine rather than yohimbine to exploit this subtype bias, as yohimbine's non-selective blockade cannot discriminate α₂C-specific contributions.

• [1] GLPBIO. Yohimbine product datasheet: Ki values 1.05 nM (α₂A), 1.19 nM (α₂B), 1.19 nM (α₂C). View Source
• [2] ScienceDirect Topics. Rauwolscine: [3H]Rauwolscine is routinely used as a radioligand for labeling alpha-2 adrenoceptors and has some selectivity for the alpha-2C over the other alpha-2 receptor subtypes. View Source

5-HT₁A Partial Agonist Activity vs. Yohimbine

In a direct head-to-head study using CHO cells stably expressing recombinant human 5-HT₁A receptors, rauwolscine competitively displaced [³H]8-OH-DPAT with a Ki of 158 ± 69 nM, compared to 690 ± 223 nM for yohimbine—representing a ~4.4-fold higher affinity for the 5-HT₁A receptor . Functionally, rauwolscine inhibited forskolin-stimulated adenylyl cyclase with an IC₅₀ of 1.5 ± 0.2 μM and an activity ratio of 0.70 relative to the full agonist serotonin, versus an IC₅₀ of 4.6 ± 1.0 μM and activity ratio of 0.59 for yohimbine . These data establish rauwolscine as the more potent and efficacious 5-HT₁A partial agonist of the two diastereoisomers.

5-HT₁A Affinity

Head-to-head

Rauwolscine Ki = 158 ± 69 nMYohimbine Ki = 690 ± 223 nM | 4.4-fold difference

Supports dual α₂/5-HT₁A pathway research

Recombinant human 5-HT₁A; adenylyl cyclase inhibition IC₅₀ 1.5 µM vs. 4.6 µM

Evidence Dimension	5-HT₁A receptor binding affinity and functional inhibition of adenylyl cyclase
Target Compound Data	Ki = 158 ± 69 nM; IC₅₀ = 1.5 ± 0.2 μM; activity ratio vs. 5-HT = 0.70
Comparator Or Baseline	Yohimbine: Ki = 690 ± 223 nM; IC₅₀ = 4.6 ± 1.0 μM; activity ratio vs. 5-HT = 0.59
Quantified Difference	Rauwolscine shows 4.4-fold higher 5-HT₁A affinity and 3.1-fold greater functional potency than yohimbine; activity ratio difference 0.70 vs. 0.59
Conditions	[³H]8-OH-DPAT competition binding and forskolin-stimulated adenylyl cyclase inhibition in CHO cell membranes expressing recombinant human 5-HT₁A receptors

Why This Matters

For studies investigating serotonergic modulation of noradrenergic signaling (e.g., antidepressant mechanism of action, stress neurocircuitry), rauwolscine offers a dual α₂-antagonist / 5-HT₁A-partial-agonist pharmacological profile at nanomolar to low-micromolar concentrations not achievable with yohimbine or pure α₂-antagonists such as idazoxan.

• [1] Arthur JM, Casañas SJ, Raymond JR. Partial agonist properties of rauwolscine and yohimbine for the inhibition of adenylyl cyclase by recombinant human 5-HT1A receptors. Biochem Pharmacol. 1993;45(11):2337-2341. doi:10.1016/0006-2952(93)90208-e. PMID: 8517875. View Source

Dual α₂/5-HT₁A Radioligand in Human Brain

In human cerebral cortex membranes, [³H]rauwolscine binds to two distinct populations: α₂-adrenoceptors with a Kd of 4.8 ± 1.3 nM (Bmax = 79 ± 26 fmol/mg protein), and 5-HT₁A-like receptors with a Kd of 13 ± 2.7 nM (Bmax = 147 ± 11.4 fmol/mg protein) . The serotonergic binding site was pharmacologically confirmed as 5-HT₁A (not 5-HT₁B, 5-HT₁C, or 5-HT₁D) using 11 reference serotonergic compounds . By contrast, [³H]idazoxan labels both α₂-adrenoceptors and non-adrenergic imidazoline I₂ sites, while [³H]atipamezole labels an additional non-adrenergic population in neonatal rat lung . [³H]RX821002 offers high specificity for α₂-adrenoceptors but does not detect 5-HT₁A sites .

Radioligand Coverage

Cross-study comparable

[³H]Rauwolscine dual-targetα₂ Kd 4.8 nM + 5-HT₁A Kd 13 nM in human cortex

Supports simultaneous dual-receptor mapping

Single-tissue preparation; Bmax 5-HT₁A 147 fmol/mg, α₂ 79 fmol/mg

Evidence Dimension	Radioligand target coverage: α₂-adrenoceptor and 5-HT₁A receptor binding parameters in human brain
Target Compound Data	[³H]Rauwolscine: α₂ Kd = 4.8 ± 1.3 nM; 5-HT₁A Kd = 13 ± 2.7 nM (human cortex)
Comparator Or Baseline	[³H]Idazoxan: labels α₂ + I₂ imidazoline sites (not 5-HT₁A). [³H]RX821002: labels α₂ only (no 5-HT₁A component). [³H]Atipamezole: labels α₂ + unidentified non-adrenergic sites (neonatal rat lung).
Quantified Difference	[³H]Rauwolscine uniquely provides simultaneous nanomolar-affinity labeling of α₂ and 5-HT₁A receptors in a single human tissue preparation; Bmax for 5-HT₁A sites (147 fmol/mg) exceeds that for α₂ sites (79 fmol/mg) in cerebral cortex.
Conditions	Saturation binding in human brain cortex membranes; pharmacological definition of non-α₂ binding with 11 serotonergic compounds.

Why This Matters

For autoradiographic mapping or membrane binding studies requiring simultaneous detection of α₂-adrenoceptors and 5-HT₁A receptors in human or primate brain tissue, [³H]rauwolscine is the only commercially available tritiated antagonist radioligand with this dual-target coverage, eliminating the need for parallel assays with two separate radioligands.

• [1] De Keyser J, Vauquelin G, Convents A, De Backer JP. [3H]rauwolscine labels alpha 2-adrenoceptors and 5-HT1A receptors in human cerebral cortex. Eur J Pharmacol. 1989;159(3):307-310. PMID: 2537729. View Source
• [2] Sjöholm B, Voutilainen R, Luomala K, et al. Characterization of [3H]atipamezole as a radioligand for α2-adrenoceptors. Eur J Pharmacol. 1992;215(1):109-117. doi:10.1016/0014-2999(92)90615-B. View Source
• [3] Halme M, Sjöholm B, Savola JM, Scheinin M. Recombinant human alpha 2-adrenoceptor subtypes: comparison of [3H]rauwolscine, [3H]atipamezole and [3H]RX821002 as radioligands. Biochim Biophys Acta. 1995;1266(2):207-214. doi:10.1016/0167-4889(95)90410-i. PMID: 7742388. View Source

In Vivo α₂-Selectivity with α₁ Activity vs. Idazoxan

In a direct comparative in vivo study using pithed normotensive rats, rauwolscine, RX 781094 (idazoxan), and RS 21361 were assessed for their α₁/α₂ blocking selectivity via parallel rightward shifts of dose-response curves for the α₁-agonist methoxamine and α₂-agonist B-HT 920 . Schild analysis yielded straight lines with slopes not different from unity, confirming competitive antagonism. Rauwolscine was approximately 25 times more α₂-selective than RX 781094 and 2 times more selective than RS 21361 in blocking α₂-adrenoceptors in vivo, while rauwolscine and RX 781094 were equipotent at α₁-adrenoceptors . However, RX 781094 was approximately 3-fold more effective than rauwolscine at antagonizing centrally mediated (intracerebroventricular) clonidine-induced hypotension and sedation, indicating that rauwolscine's lower α₂/α₁ selectivity ratio does not translate to higher central efficacy .

In Vivo α₂ Selectivity

Head-to-head

~25-fold α₂-selectivity vs. idazoxanEquipotent at α₁; central efficacy lower (~3×) vs. idazoxan

Supports cardiovascular α₂/α₁ research

Pithed rat; Schild slopes near unity; peripheral α₁ activity retained

Evidence Dimension	In vivo α₂ vs. α₁ adrenoceptor blocking selectivity in pithed rat
Target Compound Data	Rauwolscine: ~25-fold more α₂-selective than RX 781094; equipotent with RX 781094 at α₁ receptors
Comparator Or Baseline	RX 781094 (idazoxan): baseline α₂-selectivity comparator; RS 21361: intermediate selectivity
Quantified Difference	Rauwolscine exhibits 25× greater in vivo α₂-selectivity than RX 781094 (α₁ potency equal); centrally, RX 781094 is ~3× more effective than rauwolscine at blocking clonidine effects
Conditions	Pithed normotensive rat preparation; i.v. antagonist administration; methoxamine (α₁) and B-HT 920 (α₂) dose-response curve displacement; central effects assessed via i.c.v. clonidine in rats and mice

Why This Matters

Rauwolscine fills a specific niche in the in vivo α₂-antagonist selectivity spectrum: it offers far greater α₂-selectivity than RX 781094 while retaining measurable peripheral α₁ activity, making it suitable for cardiovascular studies where complete α₁-sparing (as with idazoxan's >200-fold selectivity) is undesirable.

• [1] Timmermans PB, Qian JQ, Ruffolo RR Jr, van Zwieten PA. A study of the selectivity and potency of rauwolscine, RX 781094 and RS 21361 as antagonists of alpha-1 and alpha-2 adrenoceptors. J Pharmacol Exp Ther. 1984;228(3):739-748. PMID: 6142941. View Source

5-HT₂B Antagonist Radioligand: Species-Selective Binding

When evaluated as a radioligand for the cloned human 5-HT₂B receptor expressed in AV12 cells, [³H]rauwolscine labeled a single population of binding sites with a Kd of 3.75 ± 0.23 nM at 37°C . At 0°C, the affinity was maintained (Kd = 4.93 ± 1.27 nM), while [³H]5-HT affinity increased dramatically (Kd 7.76 nM at 37°C vs. 0.0735 nM at 0°C), confirming [³H]rauwolscine's advantage as a temperature-stable antagonist radioligand for the 5-HT₂B receptor . In competition experiments, rauwolscine displayed ~2.5-fold higher affinity for the human 5-HT₂B receptor (Ki = 14.3 ± 1.2 nM) compared to the rat ortholog (Ki = 35.8 ± 3.8 nM) . This species difference is not reported for the comparator radioligand [³H]5-HT, which shows no comparable selectivity.

5-HT₂B Antagonist Binding

Head-to-head

Kd = 3.75 ± 0.23 nM (37°C)Temperature-insensitive; [³H]5-HT Kd shifts ~90-fold at 0°C

Supports antagonist-state 5-HT₂B screening

Human/rat selectivity ~2.5-fold (Ki 14.3 vs. 35.8 nM); AV12 cells

Evidence Dimension	Antagonist radioligand binding parameters and species selectivity at 5-HT₂B receptor
Target Compound Data	[³H]Rauwolscine: Kd = 3.75 ± 0.23 nM (human 5-HT₂B, 37°C); Ki human = 14.3 ± 1.2 nM; Ki rat = 35.8 ± 3.8 nM; Bmax = 783 ± 10 fmol/mg
Comparator Or Baseline	[³H]5-HT (agonist radioligand): Kd = 7.76 ± 1.06 nM at 37°C, dropping to 0.0735 ± 0.0081 nM at 0°C (90-fold temperature-dependent shift); Bmax = 733 ± 14 fmol/mg
Quantified Difference	[³H]Rauwolscine Kd is 2.1-fold tighter than [³H]5-HT at 37°C and temperature-insensitive; human/rat selectivity ratio = 2.5-fold; Bmax 6.7% higher with [³H]rauwolscine
Conditions	Saturation and competition binding in AV12 cells expressing cloned human 5-HT₂B receptor; efaroxan mask for endogenous α₂ component; 37°C and 0°C parallel conditions

Why This Matters

For 5-HT₂B receptor screening programs requiring an antagonist-state radioligand with temperature-stable binding parameters and the ability to detect species-selective pharmacology, [³H]rauwolscine is the only validated option that avoids the temperature-dependent affinity shift inherent to agonist radioligands such as [³H]5-HT.

• [1] Wainscott DB, Sasso DA, Kursar JD, et al. [3H]Rauwolscine: an antagonist radioligand for the cloned human 5-hydroxytryptamine2b (5-HT2B) receptor. Naunyn Schmiedebergs Arch Pharmacol. 1998;357(1):17-24. doi:10.1007/PL00005133. PMID: 9459568. View Source

Rauwolscine: Optimal Application Scenarios

α₂ Antagonism and 5-HT₁A Partial Agonism in Stress

Rauwolscine (hydrochloride) is uniquely suited for ex vivo and in vivo experiments in rodent models of stress, anxiety, or depression where simultaneous blockade of presynaptic α₂-autoreceptors (enhancing norepinephrine release) and partial activation of postsynaptic 5-HT₁A receptors (modulating serotonergic tone) is mechanistically required. Its Ki of 158 nM at human 5-HT₁A receptors, coupled with α₂A/B/C Ki values of 3.5–0.6 nM, enables a dual pharmacological signature at nanomolar concentrations . Yohimbine, with its 4.4-fold weaker 5-HT₁A affinity (Ki = 690 nM), cannot achieve comparable serotonergic engagement at equivalent α₂-blocking doses. Idazoxan and atipamezole lack meaningful 5-HT₁A activity altogether. Procurement of rauwolscine rather than yohimbine is therefore essential for protocols interrogating α₂–5-HT₁A crosstalk in the locus coeruleus–raphe axis.

Autoradiographic α₂ vs. 5-HT₁A Receptor Mapping

[³H]Rauwolscine is the only tritiated radioligand that simultaneously labels α₂-adrenoceptors (Kd = 4.8 nM) and 5-HT₁A receptors (Kd = 13 nM) in human cerebral cortex membranes with pharmacologically distinguishable binding populations . This dual-target labeling, combined with the well-established protocol for masking the α₂ component using unlabeled α₂-ligands, allows investigators to map both receptor populations from a single set of autoradiograms, reducing tissue usage and inter-section variability compared to sequential [³H]RX821002 (α₂-specific) and [³H]8-OH-DPAT (5-HT₁A-specific) protocols. The higher Bmax of the 5-HT₁A component (147 fmol/mg) relative to the α₂ component (79 fmol/mg) in human cortex also provides superior signal-to-noise for serotonergic mapping . This application scenario demands procurement of [³H]rauwolscine specifically; no other single radioligand provides this dual-target coverage.

5-HT₂B Antagonist Screening with Species Selectivity

For drug discovery programs targeting the human 5-HT₂B receptor—a critical antitarget in safety pharmacology due to its role in drug-induced valvulopathy—[³H]rauwolscine serves as a temperature-insensitive antagonist radioligand (Kd = 3.75 ± 0.23 nM at 37°C; Kd = 4.93 ± 1.27 nM at 0°C) that avoids the ~90-fold temperature-dependent affinity shift observed with the agonist radioligand [³H]5-HT (Kd 7.76 nM at 37°C vs. 0.0735 nM at 0°C) . Furthermore, rauwolscine's 2.5-fold selectivity for the human over the rat 5-HT₂B receptor (Ki 14.3 vs. 35.8 nM) provides a useful tool for identifying species-selective pharmacology in cross-species screening cascades . Laboratories running 5-HT₂B counter-screening panels should procure rauwolscine (hydrochloride) as the antagonist-format radioligand of choice.

In Vivo Protocols with Dual α₁/α₂ Blockade

Rauwolscine's α₂/α₁ selectivity ratio of just ~3 (versus ~245 for idazoxan and ~45 for yohimbine) makes it the only antagonist among the classical yohimbine-derived agents that provides a near-balanced dual α₁/α₂ blockade at a single dose . This property is experimentally exploited in pithed rat preparations where rauwolscine produces measurable rightward shifts of both α₁-agonist (methoxamine) and α₂-agonist (B-HT 920) dose-response curves with approximately equal potency . Investigators studying cardiovascular regulation where both α₁-mediated vasoconstriction and α₂-mediated presynaptic feedback require simultaneous pharmacological interrogation should specifically select rauwolscine over idazoxan, which spares α₁-adrenoceptors at all but extremely high concentrations.

Application

Selection Property

Validation Focus

α₂/5-HT₁A crosstalk research

Dual antagonist / partial agonist profile

Pathway-response endpoint validation

Dual-receptor autoradiography

Simultaneous α₂/5-HT₁A radioligand coverage

Single-tissue mapping protocol review

5-HT₂B antagonist screening

Temperature-stable antagonist radioligand

Species-selective binding validation

Cardiovascular adrenoceptor studies

Near-balanced α₁/α₂ blockade profile

Dual-receptor dose-response review

• [1] Arthur JM, Casañas SJ, Raymond JR. Partial agonist properties of rauwolscine and yohimbine for the inhibition of adenylyl cyclase by recombinant human 5-HT1A receptors. Biochem Pharmacol. 1993;45(11):2337-2341. PMID: 8517875. View Source
• [2] De Keyser J, Vauquelin G, Convents A, De Backer JP. [3H]rauwolscine labels alpha 2-adrenoceptors and 5-HT1A receptors in human cerebral cortex. Eur J Pharmacol. 1989;159(3):307-310. PMID: 2537729. View Source
• [3] Wainscott DB, Sasso DA, Kursar JD, et al. [3H]Rauwolscine: an antagonist radioligand for the cloned human 5-hydroxytryptamine2b (5-HT2B) receptor. Naunyn Schmiedebergs Arch Pharmacol. 1998;357(1):17-24. PMID: 9459568. View Source
• [4] Doxey JC, Lane AC, Roach AG, Virdee NK. Comparison of the alpha-adrenoceptor antagonist profiles of idazoxan (RX 781094), yohimbine, rauwolscine and corynanthine. Naunyn Schmiedebergs Arch Pharmacol. 1984;325(2):136-144. PMID: 6144048. View Source
• [5] Timmermans PB, Qian JQ, Ruffolo RR Jr, van Zwieten PA. A study of the selectivity and potency of rauwolscine, RX 781094 and RS 21361 as antagonists of alpha-1 and alpha-2 adrenoceptors. J Pharmacol Exp Ther. 1984;228(3):739-748. PMID: 6142941. View Source